N-[4-(2-thienyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C9H8N2OS2/c1-6(12)10-9-11-7(5-14-9)8-3-2-4-13-8/h2-5H,1H3,(H,10,11,12)
• InChI Key: FTTSLLHZAUHMCX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C2=CC=CS2
• Molecular Formula: C9H8N2OS2
• Molecular Weight: 224.3 g/mol

Description

Synthesis Analysis

The synthesis of related thiazole and thiadiazole derivatives often involves starting from specific nitriles or acetamides, which are then subjected to various reactions to introduce the thiazole or thiadiazole ring. For example, compounds with substituents of 1,3,4-thiadiazole were designed and synthesized starting from 2-chloronicotinonitrile, showing the versatility in synthesizing heterocyclic compounds with potential biological activities (Zhou Bing-se, 2013).

Molecular Structure Analysis

The structural characterization of such compounds is typically confirmed through spectroscopic methods like FT-IR, UV–Vis, NMR, and sometimes X-ray diffraction techniques. These methods help in understanding the crystal structure, molecular arrangement, and intermolecular contacts, providing insights into the molecular geometry and electronic structure (Ö. Ekici et al., 2020).

Chemical Reactions and Properties

Compounds containing the thiazole and thiadiazole rings have been shown to participate in various chemical reactions, leading to a wide range of derivatives with diverse biological activities. These reactions often involve condensation, nucleophilic substitution, and cycloaddition, demonstrating the reactivity and versatility of these heterocyclic frameworks (P. Yu et al., 2014).

Physical Properties Analysis

The physical properties, including the crystalline structure and hydrogen bonding patterns of related compounds, have been analyzed through X-ray crystallography. Such studies reveal the solid-state arrangement and intermolecular interactions, which are crucial for understanding the compound's stability and reactivity (N. Boechat et al., 2011).

Chemical Properties Analysis

The chemical properties, such as acidity (pKa) and the nature of electronic interactions within these molecules, are essential for understanding their behavior in biological systems and their interaction with biological macromolecules. Spectroscopic methods, alongside computational approaches like density functional theory (DFT), provide valuable insights into the electron distribution, molecular orbitals, and potential sites for reactivity (M. Duran & M. Canbaz, 2013).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects . For instance, some thiazole derivatives have been found to stabilize microtubules, leading to cell arrest and subsequent apoptosis .

Biochemical Pathways

Thiazole derivatives have been associated with various biochemical pathways due to their diverse biological activities . For example, some thiazole derivatives have been found to inhibit the TLR4 signaling pathway .

Pharmacokinetics

The pharmacokinetics of monoclonal antibodies, which include compounds like smr000070343, is known to be highly variable among patients .

Result of Action

Thiazole derivatives have been associated with various cellular effects, such as cell arrest and subsequent apoptosis .

Action Environment

It is known that factors such as body size, sex, antigen mass, serum albumin levels, or the presence of anti-drug antibodies can influence the pharmacokinetics of monoclonal antibodies .